Cas no 546-80-5 (α-Thujone)

α- Thujone is a monoterpene isolated from the essential oil of Western juniper, which has potent antitumor activity α- Thujone is a reversible regulator of GABAA receptors, and when inhibiting GABA induced currents, α- Thujone's IC50 was 21 μ M α- Thujone induces ROS dependent cytotoxicity, apoptosis and autophagy α- Thujone has anti injury, insecticidal and deworming activities, and can easily penetrate the blood-brain barrier

α-Thujone structure

Product Name:α-Thujone

CAS No:546-80-5

Molecular Formula:C₁₀H₁₆O

Molecular Weight:152.23344

MDL:MFCD00001313

CID:368421

PubChem ID:57653336

α-Thujone Properties

Names and Identifiers

- Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)-, (1S,4R,5R)-
- (?)-α-Thujone
- alpha-(-)-Thujone
- THUJONE, alpha-(-)-(SG)
- (-)-alpha-thujone
- ,4&alpha
- ,5&alpha
- 6-Ketosabinane
- l-Thujone
- Tanacetone
- Thujon
- 3-Thujanone,(1S,4R,5R)-(-)- (8CI)
- Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-,[1S-(1a,4a,5a)]-
- (-)-Thujone
- (-)-a-Thujone
- NSC 93742
- Thujone
- a-Thujone
- Absinthol
- α-Thujone
- .alpha.-Thujone
- (-)-thujan-3-one
- L-3-thujone
- (1S,4R,5S)-4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-3-one
- Bicyclo[3.1.0]hexan-3-one, [1S-(1.alpha.,4.alpha.,5.alpha.)]-
- 3-Thujanone,4R,5R)-(-)-
- NSC-93742
- 3-Thujanone, (-)-
- WLN: L35 EVTJ AY1&1 D1
- .beta.-Thujone, (-)-
- NSC93742
- MDL： MFCD00001313
- InChIKey： USMNOWBWPHYOEA-MRTMQBJTSA-N
- Inchi： 1S/C10H16O/c1-6(2)10-4-8(10)7(3)9(11)5-10/h6-8H,4-5H2,1-3H3/t7-,8-,10+/m1/s1
- SMILES： CC1C2CC2(CC1=O)C(C)C

Computed Properties

Exact Mass: 152.12000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 152.12
Heavy Atom Count: 11
Complexity: 207
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 17.1A^2

Experimental Properties

LogP: 2.25760
PSA: 17.07000
Refractive Index: n20/D 1.450
Boiling Point: 200.5
Melting Point: 181 ºC
Flash Point: Fahrenheit: 147.2 ° f
Celsius: 64 ° c
Solubility: Very slightly soluble (0.49 g/l) (25 º C),
Color/Form: Colorless or nearly colorless liquid with a menthol like odor
Specific Rotation: D20 -19.2°
Optical Activity: [α]20/D −19.0±2.0°, neat
Density: 0.914 g/mL at 20 °C(lit.)

α-Thujone Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IA7W-1mg	Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1S,4R,5R)-	546-80-5	≥95%	1mg	$92.00	2024-04-30
A2B Chem LLC	AI52252-50mg	Alpha-(-)-thujone	546-80-5	97%	50mg	$72.00
Aaron	AR00IAG8-100mg	Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1S,4R,5R)-	546-80-5	96%	100mg	$306.00	2025-02-11
abcr	AB168103-100 mg	alpha-(-)-Thujone; 96%, delivered with GC chromatogram	546-80-5		100 mg	€112.00	2023-07-20
Ambeed	A495640-1g	(1S,4R,5R)-1-Isopropyl-4-methylbicyclo[3.1.0]hexan-3-one	546-80-5	95%	1g	$212.0	2023-06-17
Apollo Scientific	OR938655-1g	(1S,4R,5R)-1-Isopropyl-4-methyl-bicyclo[3.1.0]hexan-3-one	546-80-5	95%	1g	£160.00	2023-04-22
ChemScence	CS-0082886-50mg	α-Thujone	546-80-5		50mg	$90.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0159-10mg	Alpha-Thujone	546-80-5	98%	10mg	$60	2023-09-19
ChromaDex Standards	ASB-00020287-100-100mg	THUJONE, alpha	546-80-5	96.6%	100mg	$181.00
Cooke Chemical	S726279-1ml	(?)-α-Thujone	546-80-5	≥96.0%(GC)	1ml	RMB 638.06	2025-02-21

α-Thujone Suppliers

NanJingqingYunbiologologyicaltecjnco，LTD

Audited Supplier

(CAS:546-80-5)

MR./MRS.:WANG JING LI

Phone:15251745733

Email:477691608@qq.com

BioBioPha

Audited Supplier

(CAS:546-80-5)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:xp.zheng@mail.biobiopha.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:546-80-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:546-80-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

α-Thujone Related Literature

1. A three-step enantioselective synthesis of (+)- and (?)-α-thujone

Kellie L. Weeks,Jack D. Williams,Gregory R. Boyce Org. Biomol. Chem. 2021 19 8018
2. A three-step enantioselective synthesis of (+)- and (?)-α-thujone

Kellie L. Weeks,Jack D. Williams,Gregory R. Boyce Org. Biomol. Chem. 2021 19 8018
3. Antimicrobial potential of kombucha fresh cheese with the addition of sage (Salvia officinalis L.) and its preparations

Vladimir Vuki?,Dajana Vuki?,Branimir Pavli?,Mirela Ili?i?,Sun?ica Koci?-Tanackov,Katarina Kanuri?,Maja Bjeki?,Zoran Zekovi? Food Funct. 2023 14 3348
4. Organic chemistry

J. Chem. Soc. Abstr. 1905 88 A109
5. Vibrational optical activity for structural characterization of natural products

Prasad L. Polavarapu,Ernesto Santoro Nat. Prod. Rep. 2020 37 1661
6. Terpene biosynthesis. Part II. Biosynthesis of thujane derivatives in Thuja, Tanacetum, and Juniperus species

D. V. Banthorpe,J. Mann,K. W. Turnbull J. Chem. Soc. C 1970 2689
7. 143. Observations on the absorption spectra of terpenoid compounds. Part I. “isoThujone”

A. E. Gillam,T. F. West J. Chem. Soc. 1941 811
8. 382. Researches in the thujone series. Part I. The thujones and some thujyl alcohols and thujylamines

Andrew G. Short,John Read J. Chem. Soc. 1938 2016
9. Stereochemistry of reduction of (–)-thujone and (—)-isothujone

D. V. Banthorpe,H. ff. S. Davies J. Chem. Soc. B 1968 1356
10. 223. Researches in the thujone series. Part II. The catalytic hydrogenation of d-sabinol

Andrew G. Short,John Read J. Chem. Soc. 1939 1040

Related Categories

546-80-5 (α-Thujone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:546-80-5)α-Thujone

Purity:99%

Quantity:5g

Price($):653.0